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Compound of Interest

Compound Name: Antifungal agent 94

Cat. No.: B12372328 Get Quote

In-depth Technical Guide: Antifungal Agent 94
For Researchers, Scientists, and Drug Development Professionals

Introduction
Antifungal agent 94, also identified as compound 49 in recent literature, is a novel flavonoid

derivative showcasing significant potential as a potent antifungal agent.[1] This technical guide

provides a comprehensive overview of its chemical structure, known properties, and the

methodologies relevant to its synthesis and evaluation. The information presented herein is

based on publicly available data and is intended to serve as a foundational resource for

researchers in the fields of mycology, agrochemicals, and drug discovery.

Chemical Structure and Properties
Antifungal agent 94 is a synthetically derived flavonoid substituted with a 5-sulfonyl-1,3,4-

thiadiazole moiety.[1]

Chemical Name: 2-((5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl)imino)-6-chloro-3-(4-

chlorophenyl)-2,3-dihydro-4H-chromen-4-one

Molecular Formula: C₁₇H₁₇ClN₂O₆S₂

Molecular Weight: 444.91 g/mol
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CAS Number: 3030502-21-4

Physicochemical Properties (Predicted)
Property Value

Boiling Point 630.7 ± 65.0 °C

Density 1.62 ± 0.1 g/cm³

Note: The physicochemical properties listed above are predicted and have not been

experimentally verified in the available literature.

Antifungal Activity
Antifungal agent 94 has demonstrated notable efficacy against the plant pathogenic fungus

Rhizoctonia solani. The following table summarizes the reported quantitative data.[1]

Fungal Species EC₅₀ (μg/mL) EC₅₀ (μM)

Rhizoctonia solani 0.46 0.28

Experimental Protocols
While the full, detailed experimental protocols from the primary research are not publicly

available, this section outlines a generalized methodology for the synthesis and antifungal

evaluation of similar flavonoid derivatives, based on standard laboratory practices.

General Synthesis of 5-Sulfonyl-1,3,4-thiadiazole-
Substituted Flavonoids
The synthesis of compounds like Antifungal agent 94 typically involves a multi-step process. A

plausible synthetic workflow is outlined in the diagram below. The initial steps would likely

involve the synthesis of the flavonoid core, followed by the introduction of the 1,3,4-thiadiazole

ring and subsequent sulfonation.
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Starting Materials
(e.g., substituted acetophenone and aldehyde)

Chalcone Intermediate Synthesis

Claisen-Schmidt condensation

Flavonoid Core Formation

Oxidative cyclization

Introduction of Thiadiazole Moiety

Reaction with thiosemicarbazide derivative

Sulfonation Reaction

Oxidation of thiol to sulfonyl

Antifungal Agent 94 (Compound 49)

Final product

Click to download full resolution via product page

Caption: A potential synthetic workflow for Antifungal agent 94.

In Vitro Antifungal Activity Assay: Mycelium Growth
Rate Method
The antifungal activity against Rhizoctonia solani is commonly determined using the mycelium

growth rate method.
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Preparation of Fungal Plates:Rhizoctonia solani is cultured on a suitable medium, such as

Potato Dextrose Agar (PDA), until a mature mycelial mat is formed.

Preparation of Test Compounds: Antifungal agent 94 is dissolved in an appropriate solvent

(e.g., DMSO) to create a stock solution. Serial dilutions are then prepared to achieve the

desired test concentrations.

Poisoned Plate Technique: The various concentrations of the antifungal agent are

incorporated into molten PDA. The amended PDA is then poured into sterile Petri dishes.

Inoculation: A small plug of the actively growing mycelium of R. solani is placed at the center

of each agar plate containing the antifungal agent. A control plate containing only the solvent

is also prepared.

Incubation: The plates are incubated at an optimal temperature for fungal growth (typically

25-28°C) for a specified period.

Data Collection: The diameter of the fungal colony is measured at regular intervals.

Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the

formula: % Inhibition = [(C - T) / C] * 100 Where C is the average diameter of the mycelial

colony in the control group, and T is the average diameter of the mycelial colony in the

treatment group.

EC₅₀ Determination: The half-maximal effective concentration (EC₅₀) is calculated by probit

analysis of the concentration-response data.

Mechanism of Action
The precise mechanism of action for Antifungal agent 94 has not been fully elucidated in the

available literature. However, preliminary studies on a structurally related compound suggest

that it may disrupt the normal growth of fungal hyphae, leading to disordered entanglement,

shrinkage of the hyphal surface, and extravasation of cellular contents.[1] Further research is

required to determine the specific molecular target and signaling pathways affected by

Antifungal agent 94.

Conclusion
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Antifungal agent 94 is a promising new chemical entity with potent activity against the

significant plant pathogen Rhizoctonia solani. Its novel structure as a 5-sulfonyl-1,3,4-

thiadiazole-substituted flavonoid presents an interesting scaffold for the development of new

antifungal agents. Further investigation into its spectrum of activity, mechanism of action, and

potential for in vivo applications is warranted. This technical guide provides a foundational

understanding of this compound for the scientific community, encouraging further research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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